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Compound of Interest

Compound Name: Losartan-d4 Carboxylic Acid

Cat. No.: B1139441

This technical guide provides an in-depth overview of Losartan-d4 Carboxylic Acid, a critical
internal standard for pharmacokinetic and metabolic studies of the widely used
antihypertensive drug, Losartan. This document is intended for researchers, scientists, and
drug development professionals, offering comprehensive information on commercially available
suppliers, analytical methodologies, and the relevant biological pathways.

Commercially Available Losartan-d4 Carboxylic Acid

Losartan-d4 Carboxylic Acid is available from several reputable suppliers. The following table
summarizes key quantitative data for easy comparison.
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Isotopic Molecular
. Catalog . . CAS Molecular .
Supplier Purity Enrichme Weight (
Number Number Formula
nt g/mol)
C22H17D4
MedChem 98.09% 1246820- 440.92[1]
HY-12765S 99.3%][1] CIN602[1]
Express (LCMS)[1] 62-1[1][2] 2] [2]
>95% C22H17D4
LGC TRC- Not 1246820- 440.92[2]
(HPLC)[2] B CIN602[2]
Standards L470510 Specified 62-1[2][3] [3]
(3] [3]
Pharmaffili PA STI Not Not 1246820- C22H17D4
N N 440.92[4]
ates 057190 Specified Specified 62-1[4] CIN60O2[4]
Artis Not Not 1246820- Not Not
AC0208 . . . .
Standards Specified Specified 62-1[5] Specified Specified

Experimental Protocols: Quantification in Human

Plasma by LC-MS/MS

The accurate quantification of Losartan and its primary active metabolite, Losartan Carboxylic
Acid (EXP3174), is crucial for pharmacokinetic studies.[6] Losartan-d4 Carboxylic Acid
serves as an ideal internal standard for these analyses due to its similar chemical properties
and distinct mass. Below is a detailed experimental protocol synthesized from established
methodologies for the simultaneous determination of Losartan and EXP3174 in human plasma
using liquid chromatography-tandem mass spectrometry (LC-MS/MS).[6][7][8][9]

Preparation of Stock and Working Solutions[6][8][9]

» Stock Solutions: Prepare individual stock solutions of Losartan, Losartan Carboxylic Acid,
and Losartan-d4 Carboxylic Acid (internal standard) in methanol at a concentration of 1
mg/mL.

» Working Solutions: Prepare serial dilutions of the stock solutions with a 50:50 mixture of
methanol and water to create working solutions for calibration standards and quality control
(QC) samples.
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Preparation of Calibration Standards and Quality
Control Samples[6][8][9]

o Spike drug-free human plasma with the appropriate working solutions to obtain calibration
standards with a concentration range of 0.5 to 2500 ng/mL.

e Prepare QC samples at low, medium, and high concentrations in a similar manner.

Sample Preparation (Protein Precipitation)[6]

e To a 300 pL aliquot of the plasma sample, add the internal standard (Losartan-d4
Carboxylic Acid).

Add 340 pL of acetonitrile to precipitate the plasma proteins.

Vortex the mixture for 1 minute.

Centrifuge the samples at 3000 rpm for 10 minutes at 4°C.

Transfer the supernatant to a clean tube.

Filter the supernatant through a 0.22 um syringe filter.

Inject an aliquot of the filtered supernatant into the LC-MS/MS system.

Chromatographic Conditions[6]
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Parameter Condition

C18 reversed-phase column (e.g., 50 x 2.0 mm,

Column
5 pm)
Mobile Phase A 0.1% Formic acid in water
Mobile Phase B 0.1% Formic acid in acetonitrile
Flow Rate 0.85 mL/min
Injection Volume 2-5 L
Column Temperature 40°C
Run Time Approximately 3.5 - 5 minutes

Mass Spectrometric Conditions

« lonization Mode: Electrospray lonization (ESI) in positive ion mode.
» Detection Mode: Multiple Reaction Monitoring (MRM).
 MRM Transitions (Example):

o Losartan: m/z 423.2 - 207.1

o Losartan Carboxylic Acid (EXP3174): m/z 437.2 — 207.1

o Losartan-d4 Carboxylic Acid: m/z 441.2 - 211.1

Biological Sighaling Pathways

Losartan and its active metabolite, Losartan Carboxylic Acid, primarily exert their therapeutic
effects by antagonizing the Angiotensin Il Type 1 (AT1) receptor.

Angiotensin Il Type 1 (AT1) Receptor Signaling Pathway

Losartan Carboxylic Acid is a potent, non-competitive antagonist of the AT1 receptor.[10] By
blocking this receptor, it inhibits the downstream effects of Angiotensin Il, a key regulator of
blood pressure.
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Sample Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1139441#commercially-available-losartan-d4-
carboxylic-acid-suppliers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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